BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 3-Bromo-4-hydroxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
3-Bromo-4-hydroxybenzaldehyde, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identifier:

Name: 3-Bromo-4-hydroxybenzaldehyde

CAS Number: 2973-78-6

Molecular Formula: C7HsBrO2

Molecular Weight: 201.02 g/mol [1]

Hazard Identification and GHS Classification

3-Bromo-4-hydroxybenzaldehyde is classified with the following hazards:
 Skin Irritation (Category 2): Causes skin irritation.[1][2][3]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1][2][3]
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Signal Word: Warning[2]

Primary Hazards: Irritant[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure safety. The
following table summarizes the required equipment for handling 3-Bromo-4-
hydroxybenzaldehyde.
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Protection Type

Required Equipment

Purpose

Guidelines and
Remarks

Eye and Face

Protection

Chemical safety
goggles or safety
glasses with side
shields.[4] A face
shield is
recommended when
there is a risk of
splashing.[4][5]

To protect eyes from
dust particles and

chemical splashes.

Must meet ANSI
Z.87.1 standards.
Prescription glasses
are not a substitute for

safety glasses.[4]

Hand Protection

Chemically resistant
gloves (e.g., Nitrile
rubber).

To prevent skin

contact and irritation.

[5]

Disposable nitrile
gloves offer good
short-term protection.
[6][7] Always inspect
gloves before use and
remove them carefully
to avoid skin
contamination. For
prolonged contact,
consult the glove
manufacturer's
chemical resistance

guide.

Body Protection

Laboratory coat, long-
sleeved shirt, and long

pants.[6]

To protect skin from

accidental exposure.

Clothing made of
cotton is
recommended. Avoid
synthetic fabrics like
polyester.[6]
Contaminated clothing
must be removed
immediately and

washed before reuse.

[2](3]

Foot Protection

Closed-toe, closed-

heel shoes.

To protect feet from

spills and falling

Shoes should be

made of a material
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objects. that offers chemical

resistance.

Use in a well-

ventilated area or ) )
To prevent inhalation

under a chemical Engineering controls
of dust and vapors, ]
) ) fume hood.[2][8] If ) like fume hoods are
Respiratory Protection _ which can cause
dust is generated, a ) the preferred method
respiratory tract
NIOSH-approved N95 of exposure control.[6]

irritation.[3]
dust mask or a

respirator is required.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety and to maintain the integrity of
the experiment.

Preparation and Handling Workflow
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Caption: Workflow for safe preparation and handling.
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Disposal Plan

Proper disposal of 3-Bromo-4-hydroxybenzaldehyde and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization and Disposal Procedure

As a halogenated organic compound, 3-Bromo-4-hydroxybenzaldehyde is classified as
hazardous waste.[9][10]

e Segregation: Do not mix with non-halogenated waste.[9] Collect all waste containing this
chemical, including contaminated consumables (e.g., gloves, wipes), in a dedicated, properly
labeled, and sealed container.

e Labeling: The waste container must be clearly labeled as "Halogenated Organic Waste" and
list "3-Bromo-4-hydroxybenzaldehyde" as a constituent.

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary
containment area, away from incompatible materials.

» Disposal: Arrange for pickup and disposal through an approved hazardous waste disposal
contractor.[3][11] Incineration at high temperatures (around 1200 K) is a common and safe
disposal method for halogenated compounds to prevent the formation of toxic byproducts.
[12]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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